2,19-(Methyleneoxy)androst-4-ene-3,17-dione
2,19-(Methyleneoxy)androst-4-ene-3,17-dione
Brand Name:
Vulcanchem
CAS No.:
136182-63-3
VCID:
VC21234391
InChI:
InChI=1S/C20H26O3/c1-19-7-6-16-14(15(19)4-5-18(19)22)3-2-13-8-17(21)12-9-20(13,16)11-23-10-12/h8,12,14-16H,2-7,9-11H2,1H3/t12-,14+,15+,16+,19+,20-/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=CC(=O)C5CC34COC5
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
2,19-(Methyleneoxy)androst-4-ene-3,17-dione
CAS No.: 136182-63-3
Cat. No.: VC21234391
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136182-63-3 |
|---|---|
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (1S,2S,5S,9S,10R,16R)-5-methyl-18-oxapentacyclo[14.3.1.01,13.02,10.05,9]icos-13-ene-6,15-dione |
| Standard InChI | InChI=1S/C20H26O3/c1-19-7-6-16-14(15(19)4-5-18(19)22)3-2-13-8-17(21)12-9-20(13,16)11-23-10-12/h8,12,14-16H,2-7,9-11H2,1H3/t12-,14+,15+,16+,19+,20-/m1/s1 |
| Standard InChI Key | KQTAMTBUQUXVAK-MFDYCWBWSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=CC(=O)[C@@H]5C[C@]34COC5 |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=O)C5CC34COC5 |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=O)C5CC34COC5 |
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